INDOLE-3-ACETAMIDE, 1-(p-CHLOROBENZOYL)-5-METHOXY-2-METHYL-

• CAS RN: 6264-33-1
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetamide
• InChI: InChI=1S/C19H17ClN2O3/c1-11-15(10-18(21)23)16-9-14(25-2)7-8-17(16)22(11)19(24)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H2,21,23)
• InChI Key: YNDQHILWWBPAPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)N

Description

INDOLE-3-ACETAMIDE, 1-(p-CHLOROBENZOYL)-5-METHOXY-2-METHYL- is a useful research compound. Its molecular formula is C19H17ClN2O3 and its molecular weight is 356.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Indomethacin (10 g; 0.028 mol) in 150 mL THF was treated with triethylamine (4.8 mL; 0.035 mol) and cooled to -10° C. Isobutylchloroformate (4.4 mL; 0.033 mol) was added and the reaction was stirred at -10° C. for 10 min. The ice bath was removed and NH3 was bubbled through the solution for 15 min. The resulting pale yellow solid was collected, slurried in CH2Cl2 and filtered again. The product was used with no further purification.